Cas no 1804489-16-4 (Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1804489-16-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869161
• Update Time: 2025-06-13

Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)4-3(9)2-13-6(5(4)10)7(11)12/h2,7H,1H3
• InChI Key： WWJSWYWVKSQLOA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804489-16-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate, identified by its CAS number 1804489-16-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this molecule, including its multiple fluorine substituents and chloro group, contribute to its high reactivity and versatility in medicinal chemistry.

The< strong>fluoropyridine scaffold is a well-documented pharmacophore in drug discovery, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. In particular, the presence of< strong>difluoromethyl and< strong>fluorine groups at specific positions on the pyridine ring significantly influences the electronic properties and interactions of the molecule with biological targets. This has led to its extensive use in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of< strong>Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate. For instance, researchers have demonstrated efficient synthetic routes that incorporate this intermediate into complex drug molecules with high yields and purity. These methods often leverage palladium-catalyzed cross-coupling reactions, which are particularly effective in constructing carbon-carbon bonds under mild conditions. The ability to functionalize the< strong>5-chloro and< strong>carboxylate positions allows for further derivatization, enabling the creation of a diverse array of pharmacologically relevant compounds.

In the realm of drug discovery, fluorinated pyridines have been extensively studied for their potential in modulating enzyme activity and receptor binding. For example, recent studies have shown that derivatives of< strong>Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The< strong>difluoromethyl group, in particular, has been shown to improve lipophilicity and reduce metabolic degradation, thereby enhancing the bioavailability of drug candidates.

The< strong>fluoropyridine moiety also plays a critical role in modulating the pharmacokinetic properties of drug molecules. Fluorine atoms can influence solubility, permeability, and binding affinity, making them valuable tools for optimizing drug delivery systems. In addition, fluorine labeling techniques are widely used in diagnostic imaging and probe development, further underscoring the importance of fluorinated heterocycles in modern medicine.

The synthesis of< strong>Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Key steps often include halogenation reactions to introduce the< strong>chloro and< strong>fluoro substituents, followed by carboxylation to form the ester group. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to ensure structural integrity throughout the synthetic process.

Ongoing research continues to explore new applications for this compound in various therapeutic areas. For instance, studies are being conducted to evaluate its potential as a precursor for antiviral agents, where fluorinated pyridines have shown promise in disrupting viral replication mechanisms. Additionally, its role in developing treatments for neurodegenerative diseases is being investigated due to its ability to cross the blood-brain barrier and interact with central nervous system receptors.

The growing demand for high-quality intermediates like< strong>Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate underscores the importance of robust synthetic strategies and scalable production methods. Industrial chemists are continually refining processes to meet these demands while maintaining environmental sustainability. Green chemistry principles are being integrated into synthetic workflows to minimize waste and reduce energy consumption without compromising yield or purity.

In conclusion,< strong>Methyl 5-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804489-16-4) is a highly versatile intermediate with significant implications in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents across multiple disease areas. As research progresses, new applications and synthetic methodologies will continue to emerge, further solidifying its role as a cornerstone in modern drug discovery.